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Introduction: The Challenge of Coccidiosis in
Commercial Poultry
Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

represents a significant economic burden on the global poultry industry. The disease leads to

impaired nutrient absorption, poor growth rates, reduced feed efficiency, and in severe cases,

mortality. In intensive poultry production systems, the continuous use of anticoccidial drugs has

been a cornerstone of disease prevention and control. This document provides detailed

application notes and protocols for Buquinolate, a quinolone anticoccidial agent, for use in

research and drug development contexts.

Pharmacology of Buquinolate
Buquinolate (ethyl 4-hydroxy-6,7-diisobutoxy-3-quinolinecarboxylate) is a synthetic, broad-

spectrum coccidiostat. Its primary mode of action is the disruption of the parasite's

mitochondrial metabolism.

Mechanism of Action
Buquinolate is a potent inhibitor of the mitochondrial electron transport chain in Eimeria

species. Specifically, it targets the ubiquinol-cytochrome c reductase region, likely at or near

the cytochrome b complex. This inhibition disrupts the parasite's cellular respiration, leading to
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a cessation of development, particularly at the sporozoite stage. This coccidiostatic effect

prevents the parasite from completing its life cycle, thus controlling the infection within the flock.
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Day 1: Procure day-old chicks
(e.g., Cobb 500, Ross 308)

Days 1-13: Acclimatization Period
(Provide basal diet ad libitum)

Day 14: Randomize birds into treatment groups
(e.g., Negative Control, Positive Control, Test Compound Groups)

Days 14-21: Administer treated feed to respective groups

Day 16: Oral inoculation with sporulated Eimeria oocysts
(e.g., 5 x 10^4 E. tenella)

Days 21-23: Data Collection
- Body weight gain

- Feed intake
- Fecal oocyst counts

- Lesion scoring

End of Trial: Data Analysis and Reporting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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